Cas no 869464-92-6 (4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 869464-92-6
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• CID: 3108588
• PubChem ID: 7130946
• Update Time: 2025-04-21

4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxylic acid
• 4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxylic acid
• CHEMBL1896603
• 4-(Morpholinosulfonyl)pyrrole-2-carboxylic Acid
• 4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxylicacid
• MFCD07345594
• CS-0234718
• AB00741920-01
• SMR001251201
• AKOS000136252
• HMS3056E23
• EN300-14621
• G58303
• 869464-92-6
• DTXSID401210046
• 4-morpholin-4-ylsulfonyl-1H-pyrrole-2-carboxylic Acid
• 4-(4-Morpholinylsulfonyl)-1H-pyrrole-2-carboxylic acid
• Z104378014
• UJB46492
• MLS002170893
• SY152609

• Inchi： 1S/C9H12N2O5S/c12-9(13)8-5-7(6-10-8)17(14,15)11-1-3-16-4-2-11/h5-6,10H,1-4H2,(H,12,13)
• InChI Key： ZAYUQSLKLNDJBJ-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=O)O)=C1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 260.04669266Da
• Monoisotopic Mass: 260.04669266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)